Cas no 1260608-79-4 ((2S)-2-(3-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid)

• Product Name: (2S)-2-(3-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid
• CAS No: 1260608-79-4
• MDL: MFCD07371719
• CID: 4673297
• PubChem ID: 51386894
• Update Time: 2025-06-11

(2S)-2-(3-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-Fmoc-3-Chloro-Phenylglycine
• (2S)-2-(3-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid

• MDL： MFCD07371719

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (2S)-2-(3-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid

Introduction to (2S)-2-(3-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic Acid (CAS No. 1260608-79-4)

(2S)-2-(3-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1260608-79-4, is a derivative of amino acid with a complex structural framework. Its molecular structure incorporates several key functional groups, including a chlorophenyl moiety and a fluorenylmethoxycarbonyl (Fmoc) protecting group, which contribute to its unique chemical properties and potential biological activities.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yield and purity. The presence of the (S)-configuration at the chiral center enhances its pharmacological relevance, making it a valuable intermediate in the development of enantiomerically pure pharmaceuticals. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for such chiral compounds.

In the realm of drug discovery, (2S)-2-(3-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid has been explored for its potential therapeutic applications. The chlorophenyl group is known to interact with various biological targets, while the Fmoc group provides a protective shield for the amino group during synthetic processes. This dual functionality makes it an attractive scaffold for designing novel bioactive molecules.

Recent studies have highlighted the compound's role in modulating enzyme activity and receptor binding. For instance, researchers have investigated its interactions with serine proteases and other hydrolases, which are critical targets in treating inflammatory and infectious diseases. The fluorenylmethoxycarbonyl moiety not only enhances solubility but also improves metabolic stability, making it a promising candidate for further development.

The pharmacokinetic profile of this compound is another area of interest. Its structural features influence its absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, scientists aim to develop more effective and less toxic drug candidates. Preclinical studies have demonstrated encouraging results in animal models, suggesting potential therapeutic benefits in various disease conditions.

The versatility of (2S)-2-(3-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid extends beyond its direct use as a drug candidate. It serves as a valuable building block for constructing more complex molecules through medicinal chemistry strategies. The ability to modify its structure allows for fine-tuning of biological activity, leading to the discovery of novel therapeutic agents with improved efficacy and selectivity.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interaction modes with biological targets. These insights help guide experimental design and optimize lead compounds for clinical development.

Future research directions include exploring the synthesis of derivatives with enhanced pharmacological properties. By incorporating additional functional groups or altering the core structure, scientists aim to expand the therapeutic spectrum of this compound. Additionally, green chemistry principles are being integrated into its synthesis to minimize environmental impact while maintaining high yields and purity.

The growing interest in personalized medicine also presents opportunities for leveraging this compound in tailored therapeutic approaches. By understanding individual genetic variations and their impact on drug response, researchers can develop more personalized treatment strategies using derivatives of (2S)-2-(3-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid.

In conclusion, (CAS No. 1260608-79-4) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and development. Its complex structure, unique functional groups, and promising biological activities make it a cornerstone in modern medicinal chemistry research. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in addressing unmet medical needs.